Cas no 72884-69-6 (5-Dodecanone, 1-chloro-)

• Product Name: 5-Dodecanone, 1-chloro-
• CAS No: 72884-69-6
• MF: C₁₂H₂₃ClO
• MW: 218.763423204422
• CID: 543316
• PubChem ID: 12525258
• Update Time: 2025-04-19

5-Dodecanone, 1-chloro- Chemical and Physical Properties

Names and Identifiers

• 5-Dodecanone, 1-chloro-
• 1-chlorododecan-5-one
• 72884-69-6
• DTXSID80501343
• 12-chloro-8-dodecanone

• Inchi： 1S/C12H23ClO/c1-2-3-4-5-6-9-12(14)10-7-8-11-13/h2-11H2,1H3
• InChI Key： LLOQZYDIWZWODO-UHFFFAOYSA-N
• SMILES： ClCCCCC(CCCCCCC)=O

Computed Properties

• Exact Mass: 218.14389
• Monoisotopic Mass: 218.1437430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07